
An In-depth Technical Guide to 2-(4-
Boronophenyl)-2-methylpropanoic acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
2-(4-Boronophenyl)-2-
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Cat. No.: B1524257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Potential of a Novel
Boronic Acid Derivative
2-(4-Boronophenyl)-2-methylpropanoic acid, identified by its CAS number 1187209-18-2, is

a specialized organic compound that is gaining attention within the scientific community. As a

bifunctional molecule, it features both a carboxylic acid and a boronic acid group, positioning it

as a valuable building block in the synthesis of complex organic molecules. This guide,

intended for researchers, scientists, and professionals in drug development, offers a

comprehensive overview of its chemical characteristics, a proposed synthesis pathway, and its

potential applications in the ever-evolving field of medicinal chemistry.

Boronic acids have become increasingly significant in drug discovery and development. Their

unique ability to form reversible covalent bonds with diols is a key feature in their biological

activity, particularly as enzyme inhibitors. Furthermore, their stability and versatility in carbon-

carbon bond-forming reactions, such as the Nobel Prize-winning Suzuki-Miyaura coupling,

make them indispensable tools for medicinal chemists.[1]
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While extensive experimental data for 2-(4-Boronophenyl)-2-methylpropanoic acid is not

widely available in public literature, its fundamental properties can be derived from its chemical

structure.

Property Value Source

CAS Number 1187209-18-2 [1][2][3][4][5][6]

Molecular Formula C₁₀H₁₃BO₄ [5]

Molecular Weight 208.02 g/mol [5]

Appearance
White to off-white solid

(predicted)
[2]

Storage Temperature 2-8°C [5]

A Proposed Synthetic Route: From Phenylpropanoic
Acid to a Boronated Derivative
A plausible and efficient two-step synthetic pathway for 2-(4-Boronophenyl)-2-
methylpropanoic acid is proposed, starting from the readily available 2-phenyl-2-

methylpropanoic acid. This method involves an initial bromination step to produce the key

intermediate, 2-(4-bromophenyl)-2-methylpropanoic acid, followed by a palladium-catalyzed

borylation.

Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1524257?utm_src=pdf-body
https://www.2abiotech.net/show_product.html?pro_id=115173
https://russell.lookchem.com/404.aspx
https://rndmate.com/products/in-da0075k9-100mg
https://www.leyan.com/1187209-18-2.html
https://www.bldpharm.com/products/1187209-18-2.html
https://www.combi-blocks.com/cgi-bin/find.cgi?FA-2244
https://www.bldpharm.com/products/1187209-18-2.html
https://www.bldpharm.com/products/1187209-18-2.html
https://russell.lookchem.com/404.aspx
https://www.bldpharm.com/products/1187209-18-2.html
https://www.benchchem.com/product/b1524257?utm_src=pdf-body
https://www.benchchem.com/product/b1524257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Electrophilic Bromination Step 2: Miyaura Borylation

2-phenyl-2-methylpropanoic acid

2-(4-bromophenyl)-2-methylpropanoic acid

Reflux

Bromine (Br2)
Iron catalyst (Fe) 2-(4-bromophenyl)-2-methylpropanoic acid

2-(4-Boronophenyl)-2-methylpropanoic acid

Anhydrous solvent (e.g., Dioxane)
Heat

Bis(pinacolato)diboron (B2pin2)
Pd catalyst (e.g., Pd(dppf)Cl2)

Base (e.g., KOAc)

2-(4-Boronophenyl)-2-methylpropanoic acid

Bi-aryl or Styrenyl Propanoic Acid Derivative

Aryl/Vinyl Halide (R-X) Palladium Catalyst
Base

Suzuki-Miyaura Coupling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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